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For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Methylnordiazepam, also known as 7-chloro-1,3-dihydro-3-methyl-5-phenyl-2H-1,4-
benzodiazepin-2-one and by its developmental code Ro 5-2751, is a derivative of the 1,4-
benzodiazepine class of compounds.[1] Like other benzodiazepines, it exhibits central nervous
system activity and has been identified as possessing anticonvulsant properties. This technical
guide provides a comprehensive overview of the chemical structure, properties, and known
biological activities of 3-Methylnordiazepam, intended to serve as a foundational resource for
researchers in medicinal chemistry, pharmacology, and drug development.

Chemical Structure and Identification

3-Methylnordiazepam is a synthetic compound characterized by a core benzodiazepine
structure with a chlorine atom at the 7-position, a phenyl group at the 5-position, and a methyl
group at the 3-position of the diazepine ring.

Chemical Structure:
Caption: Chemical structure of 3-Methylnordiazepam.

Table 1: Chemical Identifiers and Properties
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Property Value

Source

7-chloro-1,3-dihydro-3-methyl-
IUPAC Name 5-phenyl-2H-1,4-

benzodiazepin-2-one

[1]

Synonyms Ro 5-2751 [1]
CAS Number 4699-82-5 [1]
Molecular Formula C16H13CIN20 [1]
Molecular Weight 284.7 g/mol [1]
Appearance Solid [1]

CIC1=CC=C(C2=C1)NC(C(C)
N=C2C3=CC=CC=C3)=0

SMILES

[1]
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Physicochemical Properties

The physicochemical properties of 3-Methylnordiazepam are crucial for its handling,

formulation, and pharmacokinetic profile.

Table 2: Physicochemical Data

Property Value Source
DMF: 2 mg/mL; DMSO: 1
mg/mL; Ethanol: Slightl
Solubility 9 gy [1]
soluble; PBS (pH 7.2): 0.25
mg/mL
Amax 227 nm [1]
Storage Temperature -20°C
Stability =5 years [1]
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Pharmacological Properties
Mechanism of Action

As a benzodiazepine, 3-Methylnordiazepam is presumed to exert its effects by modulating the
gamma-aminobutyric acid (GABA) system, the primary inhibitory neurotransmitter system in the
central nervous system. The general mechanism of action for benzodiazepines involves
binding to a specific site on the GABAA receptor, which is a ligand-gated chloride ion channel.
This binding allosterically enhances the effect of GABA, leading to an increased frequency of
chloride channel opening, hyperpolarization of the neuron, and a decrease in neuronal
excitability. This results in the characteristic sedative, anxiolytic, anticonvulsant, and muscle

relaxant properties of this class of drugs.
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Starting Materials:
- 2-Amino-5-chlorobenzophenone
- Glycine ethyl ester hydrochloride

Synthesis of Nordiazepam
(7-chloro-1,3-dihydro-5-phenyl-2H-1,4-benzodiazepin-2-one)

:

Enolate Formation
(Deprotonation at C3 position)

:

Alkylation
(Reaction with a methylating agent, e.g., methyl iodide)

:

Purification
(e.g., Column chromatography, Recrystallization)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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